Cas no 2680535-94-6 (1H,2H,3H,4H-pyrido3,4-dpyrimidin-2-one)

• Product Name: 1H,2H,3H,4H-pyrido3,4-dpyrimidin-2-one
• CAS No: 2680535-94-6
• MF: C₇H₇N₃O
• MW: 149.149980783463
• MDL: MFCD34185791
• CID: 5361319
• PubChem ID: 18321530
• Update Time: 2025-05-19

1H,2H,3H,4H-pyrido3,4-dpyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1H,2H,3H,4H-pyrido[3,4-d]pyrimidin-2-one
• Z4560521307
• 1H,2H,3H,4H-pyrido3,4-dpyrimidin-2-one

• MDL： MFCD34185791
• Inchi： 1S/C7H7N3O/c11-7-9-3-5-1-2-8-4-6(5)10-7/h1-2,4H,3H2,(H2,9,10,11)
• InChI Key： YKLCKXAMZXSINR-UHFFFAOYSA-N
• SMILES： O=C1NC2C=NC=CC=2CN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 171
• XLogP3: -0.6
• Topological Polar Surface Area: 54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 1H,2H,3H,4H-pyrido3,4-dpyrimidin-2-one

Comprehensive Overview of 1H,2H,3H,4H-pyrido[3,4-d]pyrimidin-2-one (CAS No. 2680535-94-6)

1H,2H,3H,4H-pyrido[3,4-d]pyrimidin-2-one (CAS No. 2680535-94-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the pyridopyrimidinone family, which is known for its diverse biological activities and applications in drug discovery. Researchers are increasingly exploring its potential due to its unique structural features and reactivity.

The molecular structure of 1H,2H,3H,4H-pyrido[3,4-d]pyrimidin-2-one consists of a fused pyridine and pyrimidine ring system, which contributes to its stability and versatility. This scaffold is particularly valuable in medicinal chemistry, where it serves as a building block for designing novel therapeutic agents. Recent studies have highlighted its role in targeting enzymes and receptors involved in various diseases, making it a hot topic in drug development and biochemical research.

One of the key reasons for the growing interest in 1H,2H,3H,4H-pyrido[3,4-d]pyrimidin-2-one is its potential application in treating neurological disorders. With the rise in neurodegenerative conditions such as Alzheimer's and Parkinson's disease, researchers are actively investigating compounds like this for their neuroprotective properties. The compound's ability to modulate specific pathways in the brain has made it a promising candidate for further study.

In addition to its pharmaceutical applications, 1H,2H,3H,4H-pyrido[3,4-d]pyrimidin-2-one is also being explored in materials science. Its conjugated ring system and electron-rich nature make it suitable for use in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic devices. The demand for sustainable and efficient materials has driven research into this compound's potential in green technology.

The synthesis of 1H,2H,3H,4H-pyrido[3,4-d]pyrimidin-2-one involves multi-step organic reactions, often starting from readily available precursors. Chemists have developed various synthetic routes to optimize yield and purity, ensuring its availability for research and industrial applications. Advances in catalysis and green chemistry have further improved the efficiency of its production.

From a commercial perspective, the market for 1H,2H,3H,4H-pyrido[3,4-d]pyrimidin-2-one is expanding, driven by its applications in pharmaceuticals and advanced materials. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the demands of academic and industrial researchers. Its CAS No. 2680535-94-6 serves as a unique identifier in global chemical databases.

Safety and handling of 1H,2H,3H,4H-pyrido[3,4-d]pyrimidin-2-one are critical considerations for researchers. While it is not classified as a hazardous material, standard laboratory precautions should be followed to ensure safe usage. Proper storage conditions, such as protection from light and moisture, are recommended to maintain its stability over time.

In conclusion, 1H,2H,3H,4H-pyrido[3,4-d]pyrimidin-2-one (CAS No. 2680535-94-6) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique structural properties, combined with ongoing research into its biological and electronic functions, make it a valuable subject for further exploration. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing global health and technological challenges.